N-[2-(dimethylamino)ethyl]-N-[3-methoxy-4-(2-phenylethoxy)benzyl]amine

• Molecular Formula: C20H28N2O2
• Molecular Weight: 328.4 g/mol
• IUPAC Name: N-[[3-methoxy-4-(2-phenylethoxy)phenyl]methyl]-N//',N//'-dimethylethane-1,2-diamine
• InChI: InChI=1S/C20H28N2O2/c1-22(2)13-12-21-16-18-9-10-19(20(15-18)23-3)24-14-11-17-7-5-4-6-8-17/h4-10,15,21H,11-14,16H2,1-3H3
• InChI Key: PQZDJRXNCVDQAJ-UHFFFAOYSA-N
• SMILES: CN(C)CCNCC1=CC(=C(C=C1)OCCC2=CC=CC=C2)OC

Description

N-[2-(dimethylamino)ethyl]-N-[3-methoxy-4-(2-phenylethoxy)benzyl]amine, also known as DMPEA-BZ is a synthetic compound that has been studied for its potential use in scientific research. The compound was first synthesized in 2003 by a research team from the University of California, San Diego. Since then, DMPEA-BZ has been the subject of numerous studies that have explored its synthesis, mechanism of action, and potential applications in scientific research.

Mechanism of Action

The exact mechanism of action of N-[2-(dimethylamino)ethyl]-N-[3-methoxy-4-(2-phenylethoxy)benzyl]amine is not fully understood. However, it is believed that the compound acts as a sigma-1 receptor agonist. This means that it binds to the sigma-1 receptor and activates it, leading to a cascade of downstream effects that ultimately result in the physiological and biochemical effects observed.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-[2-(dimethylamino)ethyl]-N-[3-methoxy-4-(2-phenylethoxy)benzyl]amine are still being studied. However, some of the observed effects include an increase in the release of certain neurotransmitters such as dopamine and serotonin, as well as an increase in the activity of certain enzymes such as nitric oxide synthase.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[2-(dimethylamino)ethyl]-N-[3-methoxy-4-(2-phenylethoxy)benzyl]amine in lab experiments is its selectivity for the sigma-1 receptor. This allows researchers to specifically target this receptor and study its effects. Additionally, N-[2-(dimethylamino)ethyl]-N-[3-methoxy-4-(2-phenylethoxy)benzyl]amine has been shown to have a relatively long half-life, which makes it useful for studying long-term effects.
One of the limitations of using N-[2-(dimethylamino)ethyl]-N-[3-methoxy-4-(2-phenylethoxy)benzyl]amine in lab experiments is its potential for off-target effects. While the compound has a high affinity for the sigma-1 receptor, it may also bind to other receptors in the brain, leading to unintended effects.

Future Directions

There are several potential future directions for research on N-[2-(dimethylamino)ethyl]-N-[3-methoxy-4-(2-phenylethoxy)benzyl]amine. One area of interest is in the study of its potential therapeutic applications. For example, N-[2-(dimethylamino)ethyl]-N-[3-methoxy-4-(2-phenylethoxy)benzyl]amine may be useful in the treatment of certain neurological disorders, such as Alzheimer's disease and depression.
Another potential area of research is in the study of the sigma-1 receptor itself. N-[2-(dimethylamino)ethyl]-N-[3-methoxy-4-(2-phenylethoxy)benzyl]amine may be useful in elucidating the function of this receptor and its role in various physiological processes.
Conclusion:
In conclusion, N-[2-(dimethylamino)ethyl]-N-[3-methoxy-4-(2-phenylethoxy)benzyl]amine is a synthetic compound that has been studied for its potential use in scientific research. The compound has a high affinity for the sigma-1 receptor and has been shown to have a number of biochemical and physiological effects. While there are limitations to its use in lab experiments, there are several potential future directions for research on N-[2-(dimethylamino)ethyl]-N-[3-methoxy-4-(2-phenylethoxy)benzyl]amine, including its potential therapeutic applications and its role in the sigma-1 receptor.

Synthesis Methods

The synthesis of N-[2-(dimethylamino)ethyl]-N-[3-methoxy-4-(2-phenylethoxy)benzyl]amine is a multi-step process that involves the use of various reagents and catalysts. The first step involves the reaction of 3-methoxy-4-(2-phenylethoxy)benzaldehyde with dimethylamine in the presence of a reducing agent such as sodium borohydride. This reaction results in the formation of N-(2-dimethylaminoethyl)-3-methoxy-4-(2-phenylethoxy)benzaldehyde.
The second step involves the reaction of the above product with benzylamine in the presence of a catalyst such as palladium on carbon. This reaction results in the formation of N-[2-(dimethylamino)ethyl]-N-[3-methoxy-4-(2-phenylethoxy)benzyl]amine.

Scientific Research Applications

N-[2-(dimethylamino)ethyl]-N-[3-methoxy-4-(2-phenylethoxy)benzyl]amine has been studied for its potential use in scientific research. One of the main areas of research has been in the field of neuroscience. N-[2-(dimethylamino)ethyl]-N-[3-methoxy-4-(2-phenylethoxy)benzyl]amine has been shown to have an affinity for certain receptors in the brain, specifically the sigma-1 receptor. This receptor is involved in a number of physiological processes, including pain perception, memory, and mood regulation.